1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine

• IUPAC Name: 2-(2,5-dichlorophenoxy)-1-(4-ethylpiperazin-1-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C16H22Cl2N2O2/c1-4-19-7-9-20(10-8-19)15(21)16(2,3)22-14-11-12(17)5-6-13(14)18/h5-6,11H,4,7-10H2,1-3H3
• InChI Key: VFOMKMFUSPAPBJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C(C)(C)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H22Cl2N2O2
• Molecular Weight: 345.3 g/mol

Description

1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is also known as etoperidone, a drug that was initially developed as an antidepressant agent. However, due to its limited efficacy and safety concerns, its clinical use has been discontinued. Despite this, etoperidone remains a subject of interest for researchers due to its unique chemical structure and potential applications in other areas.

Mechanism of Action

The exact mechanism of action of 1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine is not fully understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor, which means that it increases the levels of these neurotransmitters in the brain. This is thought to be responsible for its antidepressant and antipsychotic properties.
Biochemical and Physiological Effects:
1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which are neurotransmitters that play a role in mood regulation. It has also been shown to have antipsychotic properties, which may be due to its ability to block the dopamine receptors in the brain. Additionally, it has been shown to have anxiolytic properties, which may be due to its ability to modulate the activity of the GABA receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine in lab experiments is its unique chemical structure, which makes it a potential starting point for the development of new antidepressant and antipsychotic agents. Additionally, it has been shown to have various biochemical and physiological effects, which make it a useful tool for studying the mechanisms of action of antidepressant and antipsychotic agents.
One of the limitations of using 1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine in lab experiments is its limited efficacy and safety concerns, which may limit its usefulness as a starting point for the development of new antidepressant and antipsychotic agents. Additionally, its exact mechanism of action is not fully understood, which may limit its usefulness as a tool for studying the mechanisms of action of antidepressant and antipsychotic agents.

Future Directions

There are several future directions for research on 1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine. One direction is the development of new antidepressant and antipsychotic agents based on its unique chemical structure. Another direction is the exploration of its potential as a tool for studying the mechanisms of action of antidepressant and antipsychotic agents. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other areas, such as anxiety disorders and substance use disorders.
Conclusion:
1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. Despite its limited efficacy and safety concerns as an antidepressant agent, it remains a subject of interest for researchers due to its unique chemical structure and potential applications in other areas. This paper has provided a comprehensive scientific review of 1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine, including its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

1-[2-(2,5-dichlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine has been the subject of several scientific studies due to its potential applications in various fields. One of the major areas of research is the development of new antidepressant agents. Etoperidone was initially developed as an antidepressant, but its clinical use was discontinued due to limited efficacy and safety concerns. However, researchers continue to explore its potential as a starting point for the development of new antidepressant agents.
Another area of research is the development of new antipsychotic agents. Etoperidone has been shown to have antipsychotic properties, and researchers are exploring its potential as a starting point for the development of new antipsychotic agents.